6-(((4,6-dimethylpyrimidin-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2-(2,4-dichlorophenoxy)acetate

• IUPAC Name: [6-[(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 2-(2,4-dichlorophenoxy)acetate
• InChI: InChI=1S/C20H16Cl2N2O5S/c1-11-5-12(2)24-20(23-11)30-10-14-7-16(25)18(8-27-14)29-19(26)9-28-17-4-3-13(21)6-15(17)22/h3-8H,9-10H2,1-2H3
• InChI Key: QMYKIGVMAJZWAD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)SCC2=CC(=O)C(=CO2)OC(=O)COC3=C(C=C(C=C3)Cl)Cl)C
• Molecular Formula: C20H16Cl2N2O5S
• Molecular Weight: 467.3 g/mol

Description

6-(((4,6-dimethylpyrimidin-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2-(2,4-dichlorophenoxy)acetate is a useful research compound. Its molecular formula is C20H16Cl2N2O5S and its molecular weight is 467.32. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Insecticidal Applications

Compounds with structures similar to the query chemical have shown promising antimicrobial and insecticidal activities. For example, pyrimidine-linked heterocyclic compounds have been synthesized and evaluated for their insecticidal and antibacterial potential. These compounds demonstrated effectiveness against certain insects and microbial strains, suggesting potential agricultural and medical applications (Deohate & Palaspagar, 2020).

Anticancer Activity

Novel pyrazolopyrimidines derivatives have been synthesized and assessed for their anticancer and anti-inflammatory properties. Some derivatives showed promising anticancer activity against specific cell lines, highlighting the potential therapeutic applications of compounds with similar structures in oncology (Rahmouni et al., 2016).

Antioxidant and Antimicrobial Properties

The synthesis of new pyrimidinone and oxazinone derivatives fused with thiophene rings, starting from 2-chloro-6-ethoxy-4-acetylpyridine, resulted in compounds with notable antimicrobial activities. These findings suggest potential applications in developing new antimicrobial agents (Hossan et al., 2012).

Structural and Theoretical Studies

Structural and theoretical studies of compounds containing dimethylpyrimidinyl groups have contributed to the understanding of molecular interactions and stability. For instance, the preparation, crystal structure, and theoretical calculation of a 4-(4,6-dimethylpyrimidin-2-yl)-3-thio-allophanic acid methyl ester provided insights into the atomic net charges and population, aiding in the design of molecules with desired properties (Ren et al., 2006).